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Compound of Interest

Compound Name: 4-Acetoxybenzaldehyde

Cat. No.: B1194636

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 4-
acetoxybenzaldehyde, a key intermediate in various synthetic pathways. Adherence to these
guidelines is crucial for ensuring a safe laboratory environment and minimizing potential health
risks. This document outlines the toxicological properties, recommended handling procedures,
and emergency protocols.

Hazard Identification and Classification

4-Acetoxybenzaldehyde is classified as a hazardous substance. The following tables
summarize its GHS classification and other relevant identifiers.

Table 1: Chemical Identification
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Identifier Value
IUPAC Name (4-formylphenyl) acetate
4-Formylphenyl acetate, p-
Synonyms
Acetoxybenzaldehyde
CAS Number 878-00-2[1]
EC Number 212-898-3[1]

Molecular Formula

CoHsO3[1]

Molecular Weight

164.16 g/mol [1]

UNSPSC Code

12352100 (Organic derivatives and substituted
compounds)[1][2]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
S H315: Causes skin irritation[3]
Skin Irritation 2
[41[5][6]1[7]
. H319: Causes serious eye
Eye Irritation 2A

irritation[3][4][5][6][7]

Specific target organ toxicity —
Single exposure (Respiratory 3

tract irritation)

H335: May cause respiratory
irritation[3][4][5][6][7]

Signal Word: Warning

Physical and Chemical Properties

Understanding the physical and chemical properties of 4-acetoxybenzaldehyde is essential

for safe storage and handling.

Table 3: Physicochemical Data
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Property Value

Physical State Liquid

Boiling Point 152-153 °C at 17 mmHg[1]
Flash Point 113 °C (235.4 °F) - closed cupl[1]
Density 1.168 g/mL at 25 °C[1]
Refractive Index n20/D 1.538[1]

Experimental Protocols for Hazard Assessment

The hazard classifications of 4-acetoxybenzaldehyde are determined through standardized
experimental protocols. The following are detailed methodologies for the key toxicological
endpoints.

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)

This test determines the potential of a substance to cause skin irritation or corrosion.

Methodology:

Test Animal: The albino rabbit is the recommended species.
o Preparation: Approximately 24 hours before the test, the animal's back is clipped free of fur.

o Application: A 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) dose of the test
substance is applied to a small area (approximately 6 cm?) of the clipped skin under a gauze
patch.[8][9] An untreated area of skin serves as a control.[8][9]

o Exposure: The test substance is applied for a duration of 4 hours.[10]

o Observation: After the exposure period, the patch is removed, and the skin is observed for
erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.[10]

e Scoring: The reactions are scored on a scale of O (no reaction) to 4 (severe reaction).
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» Classification: The substance is classified based on the severity and reversibility of the skin
reactions.

Acute Eye Irritation/Corrosion (OECD Test Guideline
405)

This test evaluates the potential of a substance to cause eye irritation or damage.

Methodology:

Test Animal: The albino rabbit is the preferred species.[11]

e Procedure: A single dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is
instilled into the conjunctival sac of one eye of the animal.[11] The other eye remains
untreated and serves as a control.[12]

» Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after instillation.[11]

e Scoring: Ocular lesions are scored based on a standardized system.

» Classification: The substance is classified based on the severity and reversibility of the
observed eye lesions.[13]

In Vitro Eye Irritation: Bovine Corneal Opacity and
Permeability (BCOP) Test (OECD Test Guideline 437)

The BCOP assay is an in vitro method used to identify substances that can cause serious eye
damage.[14][15][16]

Methodology:

o Test System: The test uses isolated corneas from the eyes of cattle obtained from abattoirs.
[14][15]

e Procedure: The isolated cornea is mounted in a holder. The test substance is applied to the
epithelial surface of the cornea.
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e Endpoints: Two key parameters are measured:

o Corneal Opacity: The degree of cloudiness of the cornea is measured using an
opacitometer.[14]

o Corneal Permeability: The amount of fluorescein dye that passes through the cornea is
quantified with a spectrophotometer.[14]

« Calculation: An In Vitro Irritancy Score (IVIS) is calculated based on the opacity and
permeability values.[17]

o Classification: The IVIS is used to classify the substance's potential for causing severe eye
irritation or damage.

Safety and Handling Precautions

Strict adherence to safety protocols is mandatory when handling 4-acetoxybenzaldehyde.

Personal Protective Equipment (PPE)

The following diagram outlines the recommended PPE for handling this chemical.

Handling 4-Acetoxybenzaldehyde
B
Always Wear AlwayL Wear Iways Wear As Needed

IPersonal Protective i (PPE)
Y A,

Eye Protection Hand Protection BodvRIocion (Useina wiﬁ-s\z’naéloarédp raor‘::(«;or"fume hood,
(Safety glasses with side-shields or goggles) (Chemical-resistant gloves, e.g., Nitrile rubber) (Lab coat, chemical-resistant apron) If dust/aerosols are generated, use a NIOSH-approved respirator.)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 4-acetoxybenzaldehyde.

Engineering Controls
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e Work in a well-ventilated area, preferably in a chemical fume hood.

e Ensure that eyewash stations and safety showers are readily accessible.

Handling and Storage

e Avoid contact with skin, eyes, and clothing.
» Avoid breathing vapors or mist.
o Keep container tightly closed when not in use.

o Store in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents and strong bases.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure. The following flowchart
details the recommended first aid procedures.
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Exposure to 4-Acetoxybenzaldehyde

Type of Exposure

Do NOT induce vomiting.
Rinse mouth with water.

Move to fresh air Wash off immediately with plenty of soap and water for at least 15 minutes. Rinse cautiously with water for several minutes.
Remq "
Seek immediate medical attention.

If not breathing, give artficial respiration. ve contaminated clothing. emove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.

Click to download full resolution via product page
Caption: First Aid Procedures for 4-Acetoxybenzaldehyde Exposure.

 In case of inhalation: Remove the victim to fresh air and keep at rest in a position
comfortable for breathing.[18] If not breathing, give artificial respiration.[18] Seek medical
attention if you feel unwell.[18]

« In case of skin contact: Immediately wash with plenty of soap and water for at least 15
minutes while removing all contaminated clothing and shoes.[18] Get medical attention if
skin irritation occurs.[18]

 In case of eye contact: Rinse cautiously with water for several minutes.[18] Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[18] If eye irritation
persists, get medical advice/attention.[18]
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 In case of ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of
water afterwards. Seek immediate medical attention.

Fire-Fighting Measures

o Suitable extinguishing media: Use water spray, dry chemical, carbon dioxide (CO2), or
appropriate foam.[18]

e Specific hazards arising from the chemical: Combustible liquid. In case of fire, irritating and
highly toxic gases may be generated by thermal decomposition or combustion.

o Special protective equipment for firefighters: Wear a self-contained breathing apparatus
(SCBA) and full protective gear.

Accidental Release Measures

e Personal precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment. Avoid breathing vapors, mist, or gas.

o Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for cleaning up: Absorb with an inert material (e.g., vermiculite, sand, or earth) and
place in a suitable container for disposal.

Disposal Considerations

Dispose of contents/container in accordance with local, regional, national, and international
regulations. Do not dispose of down the drain. This material and its container must be disposed
of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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